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Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of the gonadotropin-releasing hormone (GnRH) agonist, peforelin, following a preparatory
phase of treatment with the synthetic progestin, altrenogest. This therapeutic combination is
primarily employed in veterinary medicine to synchronize estrus and optimize reproductive
efficiency in swine and equines.

Introduction

Altrenogest, a potent synthetic progestin, is utilized to suppress the estrous cycle by mimicking
the effects of progesterone.[1][2] It effectively blocks the release of gonadotropin-releasing
hormone (GnRH) from the hypothalamus, which in turn suppresses the secretion of luteinizing
hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland.[3] This hormonal
suppression prevents follicular development and ovulation, leading to a synchronized return to
estrus upon cessation of treatment.

Peforelin is a synthetic analogue of GNnRH that stimulates the anterior pituitary to release
gonadotropins, primarily FSH.[4][5] The selective stimulation of FSH is crucial for promoting the
growth and maturation of ovarian follicles.[4] When administered after a course of altrenogest,
peforelin helps to ensure a timely and synchronized follicular development, leading to a more
predictable ovulation. This combination of altrenogest for synchronization followed by peforelin
for follicular stimulation is a valuable tool for managing reproduction in livestock.
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Mechanism of Action

The sequential treatment with altrenogest and peforelin leverages a coordinated manipulation
of the hypothalamic-pituitary-gonadal (HPG) axis.

¢ Altrenogest Phase: Altrenogest binds to progesterone receptors in the hypothalamus and
pituitary gland, exerting negative feedback on GnRH secretion. This leads to a reduction in
LH and FSH release, preventing follicular growth and ovulation.[1][3]

» Peforelin Phase: Following the withdrawal of altrenogest, the administration of peforelin, a
GnRH agonist, binds to GnRH receptors on the anterior pituitary. This action stimulates the
synthesis and release of FSH and LH, initiating a new wave of follicular development.[4][6]

Signaling Pathway
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Caption: Hormonal signaling pathway of Altrenogest and Peforelin.

Applications in Swine (Gilts and Sows)

The combined altrenogest-peforelin protocol is well-established for estrus synchronization in
gilts and weaned sows to facilitate fixed-time artificial insemination (Al) and improve herd
reproductive management.

Experimental Protocol
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The following protocol is a generalized representation based on published studies.[4][7][8]
Researchers should consult specific product labels and literature for detailed guidance.

Day 1-18: Altrenogest Administration . ]
(e.g., 20 mg/gilt/day) Day 1-14: Altrenogest Administration

l (0.044 mglkg, orally)

Day 19-20: Altrenogest Withdrawal _ .
(48-hour interval) Day 15: Prostaglandin F2a Injection

(To lyse any existing corpus luteum)

Day 20 (48h post-altrenogest): '
Peforelin Injection Day 15 onwards: Altrenogest Withdrawal & Follicular Monitoring
(Dose varies by parity) (Daily ultrasound)

Day 22 onwards: When Dominant Follicle 235 mm:
Estrus Detection GnRH Agonist Administration
(Twice daily) (e.g., Deslorelin, Buserelin)

Upon Estrus Detection:

24-48h post-GnRH Agonist:

Artificial Insemination Timed Atrtificial Insemination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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